3-(1-Azepanylmethyl)-6-[2-(4-methoxyphenyl)vinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
3-(1-Azepanylmethyl)-6-[2-(4-methoxyphenyl)vinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
Brand Name:
Vulcanchem
CAS No.:
1246086-19-0
VCID:
VC0360950
InChI:
InChI=1S/C19H23N5OS/c1-25-16-9-6-15(7-10-16)8-11-18-22-24-17(20-21-19(24)26-18)14-23-12-4-2-3-5-13-23/h6-11H,2-5,12-14H2,1H3/b11-8+
SMILES:
COC1=CC=C(C=C1)C=CC2=NN3C(=NN=C3S2)CN4CCCCCC4
Molecular Formula:
C19H23N5OS
Molecular Weight:
369.5g/mol
3-(1-Azepanylmethyl)-6-[2-(4-methoxyphenyl)vinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
CAS No.: 1246086-19-0
Main Products
VCID: VC0360950
Molecular Formula: C19H23N5OS
Molecular Weight: 369.5g/mol
CAS No. | 1246086-19-0 |
---|---|
Product Name | 3-(1-Azepanylmethyl)-6-[2-(4-methoxyphenyl)vinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
Molecular Formula | C19H23N5OS |
Molecular Weight | 369.5g/mol |
IUPAC Name | 3-(azepan-1-ylmethyl)-6-[(E)-2-(4-methoxyphenyl)ethenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
Standard InChI | InChI=1S/C19H23N5OS/c1-25-16-9-6-15(7-10-16)8-11-18-22-24-17(20-21-19(24)26-18)14-23-12-4-2-3-5-13-23/h6-11H,2-5,12-14H2,1H3/b11-8+ |
Standard InChIKey | CGZSZNOIUBHPRU-DHZHZOJOSA-N |
SMILES | COC1=CC=C(C=C1)C=CC2=NN3C(=NN=C3S2)CN4CCCCCC4 |
Last Modified | Aug 20 2021 |
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